Cas no 20320-16-5 (1H-1,2,3-Triazole, 1-(4-chlorophenyl)-)
20320-16-5 structure
Product Name:1H-1,2,3-Triazole, 1-(4-chlorophenyl)-
CAS No:20320-16-5
MF:C8H6ClN3
MW:179.606339931488
CID:1392715
PubChem ID:13106105
Update Time:2025-04-20
1H-1,2,3-Triazole, 1-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole, 1-(4-chlorophenyl)-
- 1-(4-chlorophenyl)triazole
- BDBM50554494
- 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.2
- CHEMBL4764760
- doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.1
- doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N
- doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.2
- 20320-16-5
- 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N
- SCHEMBL11102521
- DTXSID40518290
- 1-(4-Chlorophenyl)-1H-1,2,3-triazole
- 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.1
-
- Inchi: 1S/C8H6ClN3/c9-7-1-3-8(4-2-7)12-6-5-10-11-12/h1-6H
- InChI Key: XFKWCLGRWPWSMD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C=CN=N1
Computed Properties
- Exact Mass: 179.02518
- Monoisotopic Mass: 179.0250249g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
1H-1,2,3-Triazole, 1-(4-chlorophenyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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